5-[(4-Chloro-1H-pyrazol-1-YL)methyl]-2-furohydrazide

• IUPAC Name: 5-[(4-chloropyrazol-1-yl)methyl]furan-2-carbohydrazide
• InChI: InChI=1S/C9H9ClN4O2/c10-6-3-12-14(4-6)5-7-1-2-8(16-7)9(15)13-11/h1-4H,5,11H2,(H,13,15)
• InChI Key: DCOLFVJDROXAJB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)C(=O)NN)CN2C=C(C=N2)Cl
• Molecular Formula: C9H9ClN4O2
• DSSTOX Substance ID: DTXSID401328083
• Molecular Weight: 240.64 g/mol
• Solubility: 24.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 381169-19-3

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole derivatives are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

While specific synthesis methods for “5-[(4-Chloro-1H-pyrazol-1-YL)methyl]-2-furohydrazide” are not available, pyrazole compounds are generally synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Chemical Reactions Analysis

Pyrazole compounds are known to participate in various chemical reactions. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific pyrazole compound would depend on its exact molecular structure. Pyrazoles are generally white or colorless solids that are highly soluble in water and other polar solvents.

Safety And Hazards

The safety and hazards associated with a specific pyrazole compound would depend on its exact molecular structure and intended use. Some pyrazole compounds may have hazard statements associated with them.

Future Directions

Pyrazole-based compounds continue to be an area of interest in various fields of science due to their wide range of applications. They are often used as a model for further developments in catalytic processes relating to catecholase activity.